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Compound of Interest

Compound Name: Dasatinib hydrochloride

Cat. No.: B3010476 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of Dasatinib hydrochloride stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the stability, and activity of the compound for

accurate and reproducible experimental results.

Introduction
Dasatinib is a potent, second-generation tyrosine kinase inhibitor that targets multiple kinases,

primarily Bcr-Abl and the Src family of kinases.[1][2][3] It is widely used in cancer research and

for the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).

[3][4] For in vitro studies, Dasatinib is typically dissolved in an organic solvent to create a

concentrated stock solution, which is then diluted to the final working concentration in cell

culture media or assay buffers.

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing Dasatinib
hydrochloride stock solutions due to its high solubilizing capacity for a wide range of organic

molecules.[5][6][7] However, proper handling and storage procedures are essential to maintain

the integrity of the compound and the solvent. This note provides a comprehensive guide to

achieve this.

Dasatinib Hydrochloride Properties and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3010476?utm_src=pdf-interest
https://www.benchchem.com/product/b3010476?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/dasatinib/9052
https://cdn.stemcell.com/media/files/pis/DX20381-PIS_1_1_0.pdf
https://go.drugbank.com/salts/DBSALT001849
https://go.drugbank.com/salts/DBSALT001849
https://www.mayoclinic.org/drugs-supplements/dasatinib-oral-route/description/drg-20070797
https://www.benchchem.com/product/b3010476?utm_src=pdf-body
https://www.benchchem.com/product/b3010476?utm_src=pdf-body
https://www.eschemy.com/news/innovative-applications-of-dmso
https://www.pharmtech.com/view/dimethyl-sulfoxide-usp-pheur-approved-pharmaceutical-products-and-medical-devices
https://www.acs.org/molecule-of-the-week/archive/d/dimethyl-sulfoxide.html
https://www.benchchem.com/product/b3010476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3010476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All quantitative data regarding Dasatinib hydrochloride and its storage are summarized in the

table below. It is crucial to use the molecular weight of the hydrochloride salt for accurate

molarity calculations.

Parameter Value Source(s)

Chemical Name

N-(2-chloro-6-methylphenyl)-2-

[[6-[4-(2-hydroxyethyl)-1-

piperazinyl]-2-methyl-4-

pyrimidinyl]amino]-5-

thiazolecarboxamide,

hydrochloride

[8]

Molecular Weight 524.47 g/mol [9][10]

Solubility in DMSO

15 mg/mL (warming &

sonication may be needed) to

100 mg/mL.

[9][11]

Storage (Powder)
-20°C for up to 3 years,

protected from light.
[1][9]

Storage (Stock Solution)

Aliquot and store at -20°C (for

up to 3 months) or -80°C (for

up to 1 year). Avoid repeated

freeze-thaw cycles.

[1][9][12]

DMSO Properties

Polar aprotic solvent,

hygroscopic. Use fresh, high-

purity DMSO.

[9][13][14]

Mechanism of Action: Kinase Inhibition
Dasatinib exerts its anti-cancer effects by inhibiting key signaling pathways that drive cell

proliferation and survival. The diagram below illustrates its primary targets.
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Caption: Dasatinib inhibits Bcr-Abl and Src family kinases, blocking pro-survival pathways.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM Dasatinib hydrochloride stock solution in

DMSO.

4.1. Materials and Equipment

Dasatinib hydrochloride powder (e.g., CAS 854001-07-3)

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)

Sterile pipette tips

Vortex mixer

Sonicator bath (optional, recommended)
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

4.2. Safety Precautions

Dasatinib is a potent cytotoxic agent and should be handled with care.[15]

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Pregnant individuals should avoid handling the powder form.[4][16]

DMSO facilitates the absorption of substances through the skin; avoid direct contact with the

solvent and the final solution.[13][14]

All handling of the dry powder should be performed in a chemical fume hood or a designated

containment area.

4.3. Calculation

Use the following formula to determine the required volume of DMSO:

Volume of DMSO (mL) = [Mass of Dasatinib HCl (mg) / 524.47 ( g/mol )] / Desired

Concentration (mol/L)

Example for 10 mM stock from 5 mg of powder:

Volume (mL) = [5 mg / 524.47 mg/mmol] / 10 mmol/L

Volume (mL) = 0.00953 L = 953 µL

4.4. Step-by-Step Procedure

The workflow for preparing the stock solution is outlined below.
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Caption: Workflow for preparing Dasatinib hydrochloride stock solution.
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Preparation: Before opening, allow the vial of Dasatinib hydrochloride powder to

equilibrate to room temperature for 15-20 minutes to prevent condensation.

Collect Powder: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom.[12]

Weighing: In a fume hood, carefully weigh the desired amount of Dasatinib hydrochloride.

Solubilization: Add the pre-calculated volume of high-purity, anhydrous DMSO to the powder.

Use of fresh DMSO is recommended as moisture can reduce solubility.[9]

Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not dissolve

completely, sonicate the solution in a water bath for 5-10 minutes or warm it gently (to no

more than 37°C) until the solution is clear.[10][11]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use working aliquots in sterile, light-protecting tubes.[1]

[2]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store them at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).[1][9][17]

4.5. Usage in Cell Culture

When preparing working solutions for cell-based assays, the final concentration of DMSO in the

cell culture medium should be kept low, typically below 0.1%, to avoid solvent-induced

cytotoxicity.[2][12] A solvent control (media with the same final concentration of DMSO) should

always be included in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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